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Compound of Interest

Compound Name: Methyltriacetoxysilane

Cat. No.: B1584567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Methyltriacetoxysilane (CAS No. 4253-34-3), a compound frequently used as a crosslinking

agent and chemical intermediate.[1] Due to its reactivity, particularly with moisture, strict

adherence to safety protocols is essential to mitigate risks of chemical burns, irritation, and

other health hazards.

Hazard Identification and Classification
Methyltriacetoxysilane is classified as a substance that causes severe skin burns and serious

eye damage. It is also harmful if swallowed.[2] Upon contact with moisture, it rapidly hydrolyzes

to release acetic acid, which is corrosive and contributes significantly to the compound's

hazardous properties.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H314: Causes severe skin burns and eye damage.

H318: Causes serious eye damage.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1584567?utm_src=pdf-interest
https://www.benchchem.com/product/b1584567?utm_src=pdf-body
https://www.dap.ca/media/11364/1500765english.pdf
https://www.benchchem.com/product/b1584567?utm_src=pdf-body
https://www.echemi.com/sds/methyltriacetoxysilane-pid_Seven35391.html
https://www.atamanchemicals.com/methyltriacetoxysilane_u34857/
https://haz-map.com/Agents/15629
https://www.echemi.com/sds/methyltriacetoxysilane-pid_Seven35391.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physical and chemical properties of Methyltriacetoxysilane is provided

in the table below.

Property Value

Physical State Solid or clear to yellowish liquid[3][5]

Molecular Formula C7H12O6Si[5]

Molecular Weight 220.25 g/mol [6]

Melting Point 40-45 °C[3]

Boiling Point 94-95 °C at 9 mmHg[3]

Flash Point 85 °C / 185 °F[7]

Density 1.20 g/mL at 20 °C[3]

Solubility
Reacts with water. Soluble in organic solvents

like alcohols, ethers, and hydrocarbons.[3]

Odor
Acrid, vinegar-like (due to acetic acid formation)

[3]

Toxicological Data
The primary toxicological concern with Methyltriacetoxysilane is its corrosive nature. The

acute oral toxicity has been determined in animal studies.

Route of Exposure Species Value

Oral LD50 Rat 2060 mg/kg[5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for the safe handling

of Methyltriacetoxysilane.

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[7]

Local exhaust ventilation should be used to minimize exposure to dust and vapors.[5]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[5]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection
Chemical goggles or a face shield are required.

Contact lenses should not be worn.[5]

Skin Protection

Wear suitable protective clothing, including a lab

coat.[5] Neoprene or nitrile rubber gloves are

recommended.[5]

Respiratory Protection

If inhalation exposure is possible, a NIOSH-

certified respirator with an orange cartridge for

dust and mist is recommended.[5]

Handling and Storage Protocols
Safe Handling Procedures

Avoid all contact with skin and eyes.[5]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling, and before eating, drinking, or smoking.[5]

Keep away from heat, sparks, and open flames.[5]

Handle in a dry, inert atmosphere if possible, as the material is sensitive to moisture.[3][5]

Storage Conditions
Store in a tightly closed container.[5]
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Keep in a cool, dry, and well-ventilated place.[8]

Store away from incompatible materials such as alcohols, alkalis, and oxidizing agents.[5]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them at rest in a comfortable breathing position.

Seek medical advice if feeling unwell.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[5]

Eye Contact

Immediately flush the eyes with water for at

least 15 minutes, removing contact lenses if

present and easy to do so. Continue rinsing and

get immediate medical attention.[5]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get immediate medical

attention.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, or dry chemical.

High-expansion foam (100:1) is recommended.[5]

Unsuitable Extinguishing Media: Do not use water, as it reacts with the substance to liberate

acetic acid.[5]

Specific Hazards: Irritating fumes of acetic acid may be generated when the material is

exposed to water or open flame.[5] Containers may explode when heated.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.cfmats.com/functional-silanes/methyltriacetoxysilane.html
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2397409&productDescription=TRIACETOXY%28METHL%29SILANE+96+10G&vendorId=VN00024248&countryCode=US&language=en
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
http://www.gelest.com/wp-content/uploads/product_msds/SIM6519.0-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2397409&productDescription=TRIACETOXY%28METHL%29SILANE+96+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment as described in Section 4.2. Avoid contact with the spilled material and

do not breathe dust or vapors.[5]

Environmental Precautions: Prevent the material from entering sewers or public waters.[5]

Containment and Cleanup: For spills, use an absorbent material to collect the substance.

Sweep or shovel the material into an appropriate container for disposal.[5]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when working with

Methyltriacetoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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